Cas no 921539-61-9 (2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide)

2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide structure
921539-61-9 structure
Product Name:2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide
CAS No:921539-61-9
MF:C24H24F3N3O2
MW:443.461476325989
CID:6182095
PubChem ID:18570662
Update Time:2024-01-05

2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide
    • AKOS024631708
    • 921539-61-9
    • 2-[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy-N-[4-(trifluoromethyl)phenyl]acetamide
    • F2255-0211
    • 2-((2-(2-methylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(4-(trifluoromethyl)phenyl)acetamide
    • 2-{[2-(2-methylpiperidin-1-yl)quinolin-8-yl]oxy}-N-[4-(trifluoromethyl)phenyl]acetamide
    • Inchi: 1S/C24H24F3N3O2/c1-16-5-2-3-14-30(16)21-13-8-17-6-4-7-20(23(17)29-21)32-15-22(31)28-19-11-9-18(10-12-19)24(25,26)27/h4,6-13,16H,2-3,5,14-15H2,1H3,(H,28,31)
    • InChI Key: BHMSXMWLKZVLTC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(COC1=CC=CC2C=CC(=NC=21)N1CCCCC1C)=O)(F)F

Computed Properties

  • Exact Mass: 443.18206150g/mol
  • Monoisotopic Mass: 443.18206150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 54.5Ų

2-{2-(2-methylpiperidin-1-yl)quinolin-8-yloxy}-N-4-(trifluoromethyl)phenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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